Cas no 36239-09-5 (Ethyl Malonylchloride)

Ethyl Malonylchloride structure
Ethyl Malonylchloride structure
Product Name:Ethyl Malonylchloride
CAS No:36239-09-5
MF:C5H7ClO3
MW:150.560281038284
MDL:MFCD00000736
CID:54552
PubChem ID:118931
Update Time:2025-07-29

Ethyl Malonylchloride Chemical and Physical Properties

Names and Identifiers

    • Ethyl malonyl chloride
    • AURORA KA-3051
    • (CHLOROFORMYL)ACETIC ACID ETHYL ESTER
    • ETHYL 2-(CHLOROCARBONYL)ACETATE
    • ETHYL 3-CHLORO-3-OXOPROPIONATE
    • ETHYL (CHLOROFORMYL)ACETATE
    • MALONIC ACID MONOETHYL ESTER CHLORIDE
    • 3-chloro-3-oxo-propanoicaciethylester
    • Propanoic acid, 3-chloro-3-oxo-, ethyl ester
    • Ethyl 3-chloro-3-oxopropionate, Ethyl (chloroformyl)acetate
    • ETHYL 3-CHLORO-3-OXOPROPIONATE,TECH
    • ETHYLMALONYLCHLORIDE,TECHNICAL
    • Ethyl (chloroformyl)acetate, Ethyl 3-chloro-3-oxopropionate
    • 2-(Ethoxycarbonyl)acetyl chloride
    • Acetic acid, (chloroformyl)-, ethyl ester
    • Carbethoxyethanoyl chloride
    • Ethyl 3-Chloro-3-Oxopropanoate
    • 2-ethoxycarbonylacetyl chloride
    • 3-C
    • carboethoxy-acetyl chloride
    • chlorocarbonylacetic acid ethyl ester
    • ethoxycarbonylacetyl chloride
    • Ethyl 3-oxo-3-chloropropanoate
    • Ethyl Maloriyl Chloride
    • 3-Chloro-3-oxopropionic Acid Ethyl Ester
    • Ethyl chloroformylacetate
    • ethyl3-chloro-3-oxopropanoate
    • Ethyl Malonylchloride
    • Carbethoxyacetyl chloride
    • ethyl 3-chloro-3-oxo-propanoate
    • Chlorocarbonyl-acetic acid ethyl ester
    • 3-chloro-3-oxopropanoic acid ethyl ester
    • Ethyl malonyl chloride, 90%, tech.
    • E
    • MDL： MFCD00000736
    • Inchi： 1S/C5H7ClO3/c1-2-9-5(8)3-4(6)7/h2-3H2,1H3
    • InChI Key： KWFADUNOPOSMIJ-UHFFFAOYSA-N
    • SMILES： ClC(CC(=O)OCC)=O
    • BRN： 636215

Computed Properties

  • Exact Mass: 167.97400
  • Monoisotopic Mass: 150.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: liquid
  • Density: 1.176 g/mL at 25 °C(lit.)
  • Boiling Point: 83°C/22mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:147.2°F
    Degrees Celsius:64°C
  • Refractive Index: n20/D 1.429(lit.)
  • Water Partition Coefficient: React
  • PSA: 34.14000
  • LogP: 1.54340
  • Solubility: React with water
  • Sensitiveness: Moisture Sensitive

Ethyl Malonylchloride Security Information

  • Symbol: GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3265 8/PG 3
  • WGK Germany：3
  • Hazard Category Code： 14-34
  • Safety Instruction： S7-S26-S36/37/39-S45-S36/39
  • FLUKA BRAND F CODES：10-21
  • Hazardous Material Identification： C
  • Packing Group：II
  • Hazard Level：8
  • Risk Phrases：R34
  • Packing Group：II
  • Safety Term：8
  • HazardClass：8
  • PackingGroup：II
  • Storage Condition：2-8°C

Ethyl Malonylchloride Customs Data

  • HS CODE：2917190090
  • Customs Data：

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl Malonylchloride Pricemore >>

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